![molecular formula C10H15N3O2S B039649 4-Piperazin-1-ylbenzenesulfonamide CAS No. 121278-31-7](/img/structure/B39649.png)
4-Piperazin-1-ylbenzenesulfonamide
Overview
Description
4-Piperazin-1-ylbenzenesulfonamide is a chemical compound with the molecular formula C10H15N3O2S . It has an average mass of 241.310 Da and a monoisotopic mass of 241.088501 Da . This compound has attracted significant scientific attention due to its various physical and chemical properties and potential applications in research and industry.
Synthesis Analysis
The synthesis of new aryl thiazolone–benzenesulfonamides, which could include 4-Piperazin-1-ylbenzenesulfonamide, has been described in the literature . These compounds were evaluated for their anti-proliferative activity against certain cancer cell lines . Another source suggests that 4-Piperazin-1-ylbenzenesulfonamide can be synthesized from Piperazine and 4-Fluorobenzenesulfonamide .Molecular Structure Analysis
The molecular structure of 4-Piperazin-1-ylbenzenesulfonamide consists of a benzene ring attached to a sulfonamide group and a piperazine ring .Physical And Chemical Properties Analysis
4-Piperazin-1-ylbenzenesulfonamide has a molecular formula of C10H15N3O2S and a molecular weight of 241.31 g/mol .Scientific Research Applications
Biochemistry: Fluorescent Protein Antibodies
4-Piperazin-1-ylbenzenesulfonamide plays a role in the development of fluorescent protein antibodies, particularly nanobodies . These are valuable in biomedical research due to their ability to bind specifically to antigens and can be used in immunoassays and drug development.
Pharmacology: Antimicrobial Activity
In pharmacology, this compound has been utilized in the synthesis of novel structures that exhibit significant antibacterial and antifungal activities . It’s often included in molecular modeling studies to predict interactions with proteins and potential inhibitory effects.
Molecular Biology: Psychrophilic Enzymes
The compound is involved in the study of psychrophilic enzymes, which are produced by organisms in extremely low-temperature environments . These enzymes are of interest for their high efficiency at low temperatures and potential applications in molecular biology.
Medical Diagnostics: Radiopharmaceuticals
4-Piperazin-1-ylbenzenesulfonamide derivatives are explored for their potential use in radiopharmaceuticals, which are crucial in medical diagnostics for imaging and therapy . They may serve as carriers for radioisotopes to specific organs or tissues.
Chemical Synthesis: Piperazine Derivatives
This compound is key in the synthesis of piperazine derivatives, which are important in drug discovery . Advances in C–H functionalization have expanded the structural diversity of piperazines, enhancing their pharmacological profiles.
Industrial Uses: Safety and Handling
In industrial settings, 4-Piperazin-1-ylbenzenesulfonamide is handled with specific safety measures due to its chemical properties . It’s used in scientific research and requires careful storage and disposal according to safety data sheets.
Future Directions
While specific future directions for 4-Piperazin-1-ylbenzenesulfonamide are not mentioned in the literature, the field of drug conjugates as drug delivery systems for the treatment of cancer continues to advance with the application of new technologies . This suggests that there may be potential for further development and study of compounds like 4-Piperazin-1-ylbenzenesulfonamide in the future.
Mechanism of Action
Target of Action
Sulfonamides, a class of drugs to which this compound belongs, are known to target enzymes involved in the synthesis of folic acid, which is essential for dna production in bacteria .
Mode of Action
Sulfonamides, including 4-Piperazin-1-ylbenzenesulfonamide, act as competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid . By mimicking PABA, they inhibit the enzymes involved in folic acid synthesis, thereby preventing the production of DNA in bacteria .
Biochemical Pathways
This disruption prevents bacterial replication and growth .
Pharmacokinetics
The compound’s molecular weight is 24131 g/mol , which may influence its pharmacokinetic properties.
Result of Action
The result of 4-Piperazin-1-ylbenzenesulfonamide’s action is the inhibition of bacterial growth and replication. By disrupting folic acid synthesis and, consequently, DNA production, the compound prevents bacteria from multiplying .
Action Environment
The compound’s melting point is predicted to be 165.09° C , which may provide some insight into its stability under different conditions.
properties
IUPAC Name |
4-piperazin-1-ylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2S/c11-16(14,15)10-3-1-9(2-4-10)13-7-5-12-6-8-13/h1-4,12H,5-8H2,(H2,11,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGDHKASBRILQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC=C(C=C2)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60358539 | |
Record name | 4-piperazin-1-ylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60358539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121278-31-7, 170856-87-8 | |
Record name | 4-piperazin-1-ylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60358539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(piperazin-1-yl)benzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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